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Get Quote

Executive Summary
1,3-Diphenylpropan-2-amine (DPPA) (CAS: 4275-43-8) is a symmetrical, achiral amine often

utilized as a high-affinity lipophilic scaffold in drug discovery. Unlike its structural analog

amphetamine, DPPA lacks significant monoaminergic stimulant activity. Instead, it has emerged

as a potent inhibitor of human microsomal epoxide hydrolase (mEH), exhibiting an

of 1.9 µM, which is approximately 50-fold more potent than the reference inhibitor
Ibuprofenamide. Furthermore, DPPA serves as the critical pharmacophore for "PPZ" series
inhibitors targeting the Niemann-Pick C1 (NPC1) receptor, blocking Filovirus (Ebola) entry.

This guide compares DPPA against Valpromide (clinical mEH inhibitor), Ibuprofenamide

(research standard), and Amphetamine (structural control).

Chemical Profile & Structural Logic
DPPA is characterized by a central amine flanked by two benzyl groups. This "butterfly"

configuration confers high lipophilicity (
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) and C2-like symmetry (though the molecule is achiral due to identical substituents on C1 and
C3).

Structural Comparison Logic
Vs. Amphetamine: Amphetamine (1-phenylpropan-2-amine) has only one phenyl ring. The

addition of the second phenyl ring in DPPA drastically alters the pharmacology, shifting

activity from monoamine transporters (DAT/NET) to hydrophobic enzymatic pockets (mEH)

and viral entry channels (NPC1).

Vs. Lefetamine: DPPA is an isomer of Lefetamine (N,N-dimethyl-1,2-diphenylethylamine).

While Lefetamine is an opioid/stimulant, DPPA's 1,3-substitution pattern abolishes these

narcotic effects, favoring enzymatic inhibition.

Figure 1: Structural evolution and functional divergence of DPPA compared to Amphetamine

and Valpromide.

Mechanism of Action: mEH Inhibition
Target: Microsomal Epoxide Hydrolase (mEH/EPHX1).[1][2] Physiological Role: mEH

hydrolyzes xenobiotic epoxides (e.g., carbamazepine-10,11-epoxide) and endogenous fatty

acid epoxides. Inhibition of mEH can potentiate the therapeutic effects of epoxide-containing

drugs or modulate inflammation.

Comparative Performance Data
DPPA acts as a non-substrate inhibitor, binding to the catalytic tunnel of mEH. Its bulky phenyl

groups occupy the hydrophobic accessory pockets, preventing substrate access.
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Ligand Target Isoform
IC50 (Human
mEH)

Potency Class Mechanism

DPPA
Microsomal

(mEH)
1.9 µM High

Allosteric/Compe

titive

Ibuprofenamide
Microsomal

(mEH)
96 µM Moderate Competitive

Valpromide
Microsomal

(mEH)

~1000 µM (1

mM)*
Low

Substrate/Comp

etitive

AUDA Soluble (sEH)** >100 µM Inactive Selective for sEH

*Note: Valpromide is often used at 10 µM as a positive control in sensitive assays, but its

intrinsic inhibitory potency is low as it acts primarily as a slow-turnover substrate. DPPA is a

true inhibitor. **Note: AUDA is the gold standard for Soluble Epoxide Hydrolase (sEH) but is

ineffective against mEH, highlighting DPPA's isoform selectivity.

Secondary Application: NPC1 Antagonism (Ebola)
DPPA serves as the hydrophobic anchor for the Phenylpiperazine (PPZ) class of filovirus

inhibitors.

Mechanism: The DPPA moiety binds to the Niemann-Pick C1 (NPC1) receptor within the

endosome.

Effect: This binding prevents the interaction between the Ebola Virus Glycoprotein (

) and NPC1, effectively locking the virus in the endosome and preventing infection.

Significance: Replacing the benzhydryl group of earlier inhibitors with the 1,3-diphenylpropyl

group of DPPA significantly improved metabolic stability and binding affinity.

Experimental Protocol: mEH Inhibition Assay
Objective: Determine the

of DPPA against human mEH using a radiometric or fluorescent substrate.
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Materials
Enzyme: Human liver microsomes (HLM) or recombinant human mEH.

Substrate:

-cis-Stilbene Oxide (CSO) or fluorescent cyano(6-methoxy-naphthalen-2-yl)methyl trans-(3-
phenyloxiran-2-yl)methyl carbonate (CMNPC).

Ligand: 1,3-Diphenylpropan-2-amine (DPPA), dissolved in DMSO.

Workflow
Preparation: Dilute HLM to 0.1 mg/mL in Tris-HCl buffer (pH 7.4) containing 0.1 mM EDTA.

Incubation:

Add DPPA (0.01 µM to 100 µM) to the reaction mixture.

Pre-incubate for 5 minutes at 37°C.

Initiation: Add Substrate (CSO final conc. 50 µM).

Reaction: Incubate for 10 minutes at 37°C.

Termination: Add 200 µL isooctane (for CSO extraction) or acetonitrile (for fluorescent

assay).

Quantification: Measure radioactivity in the isooctane phase (product diol remains in

aqueous phase) or fluorescence intensity.

Analysis: Plot % Inhibition vs. Log[DPPA] to derive

.

Figure 2: Standard workflow for validating mEH inhibition potency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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